Cas no 88449-83-6 (Butanedioic acid, (dodecylthio)-, dioctyl ester)

• Product name: Butanedioic acid, (dodecylthio)-, dioctyl ester
• CAS No: 88449-83-6
• MF: C₃₂H₆₂O₄S
• MW: 542.89728
• CID: 632431
• PubChem ID: 20461762

Butanedioic acid, (dodecylthio)-, dioctyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (dodecylthio)-, dioctyl ester
• dioctyl 2-dodecylsulfanylbutanedioate
• SCHEMBL10809940
• Dioctyl 2-(dodecylsulfanyl)butanedioate
• 88449-83-6
• DTXSID00607472

• Inchi： InChI=1S/C32H62O4S/c1-4-7-10-13-16-17-18-19-22-25-28-37-30(32(34)36-27-24-21-15-12-9-6-3)29-31(33)35-26-23-20-14-11-8-5-2/h30H,4-29H2,1-3H3
• InChI Key： SWRJVBCTHNYVCO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCSC(CC(=O)OCCCCCCCC)C(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 542.43688163g/mol
• Monoisotopic Mass: 542.43688163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 31
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 77.9Ų